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Compound of Interest

Compound Name:
3-(Furan-2-yl)-2-

azaspiro[3.4]octan-1-one

CAS No.: 1865196-56-0

Cat. No.: B2737927

Get Quote

Executive Summary: The Convergence of Rigidity
and Bioactivity
The

-lactam ring remains the most commercially successful pharmacophore in history, anchoring
the penicillin and cephalosporin classes. However, the rise of antimicrobial resistance (AMR)
and the demand for novel chemotherapeutics have necessitated structural evolution. Furan-
substituted spiro-

-lactams represent a "privileged scaffold" strategy.

This guide analyzes this specific subclass, where the fusion of the

-lactam ring at a spiro-carbon creates a rigid, non-planar architecture. This conformation
minimizes the entropic penalty of binding to protein targets.[1] Concurrently, the incorporation
of a furan moiety—acting as a lipophilic bioisostere and hydrogen bond acceptor—enhances
membrane permeability and target affinity. This document details their synthesis via the
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Staudinger reaction, their mechanistic impact on MDR pathogens and cancer cell lines, and
validated experimental protocols.

Structural Rationale & SAR Analysis
The Spiro-Constraint Advantage
Linear

-lactams are susceptible to rapid hydrolysis and often lack selectivity for non-bacterial targets.
Spiro-fusion (typically at C3 or C4) introduces steric bulk and conformational rigidity.

Metabolic Stability: The spiro center shields the

-lactam carbonyl from non-specific nucleophilic attack (e.g., by

-lactamases).

Selectivity: The orthogonal arrangement of the two rings allows for simultaneous interaction

with hydrophobic pockets (via the spiro-fused ring) and nucleophilic residues (via the

-lactam carbonyl).

The Furan Pharmacophore
The furan ring is introduced typically via Schiff bases derived from furan-2-carboxaldehyde.

Electronic Effects: The oxygen atom in the furan ring acts as a weak H-bond acceptor.

Lipophilicity: Furan substitution increases

, facilitating passive transport across the complex mycobacterial cell wall (in TB applications)
or mammalian cell membranes (in cancer therapy).

Visualization: Structure-Activity Relationship (SAR)[2]
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Figure 1: SAR logic of furan-substituted spiro-beta-lactams, highlighting the distinct roles of the

furan ring, spiro-center, and lactam core.

Synthetic Methodology: The Staudinger Ketene-
Imine Cycloaddition[4][5][6][7][8]
The gold standard for synthesizing these scaffolds is the Staudinger [2+2] cycloaddition. This

reaction is stereoselective, typically favoring the cis-isomer (syn) or trans-isomer (anti)

depending on the order of addition and electronic substituents.[2]

Reaction Mechanism[1]
Imine Formation: Condensation of furan-2-carboxaldehyde with a primary amine (e.g.,

aniline or amino-cyclic compound).

Ketene Generation:In situ generation of a ketene from an acid chloride using a tertiary base

(Triethylamine).

Cycloaddition: The nucleophilic imine attacks the electrophilic ketene (orthogonal approach)

to form a zwitterionic intermediate, which cyclizes to the

-lactam.[2]

Visualization: Synthetic Workflow
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Figure 2: Step-wise mechanism of the Staudinger reaction for synthesizing furan-spiro-beta-

lactams.[2]

Therapeutic Verticals
Antimicrobial Activity (MDR Focus)
Furan-substituted spiro-

-lactams have shown potent activity against Mycobacterium tuberculosis (Mtb) and Methicillin-
resistant Staphylococcus aureus (MRSA).

Mechanism: The spiro-lactam mimics the D-Ala-D-Ala terminus of peptidoglycan precursors,

acylating the active site serine of Penicillin-Binding Proteins (PBPs).
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Furan Role: Nitro-furan derivatives (warheads) can undergo bioreduction within the bacteria

to generate reactive radical species, damaging DNA and enzymes, offering a dual

mechanism of action (cell wall inhibition + oxidative stress).

Anticancer Potential
These compounds exhibit cytotoxicity against breast (MCF-7), liver (HepG2), and lung (A549)

cancer lines.

Tubulin Inhibition: Similar to combretastatin, the furan moiety occupies the colchicine-binding

site on tubulin, inhibiting polymerization and arresting the cell cycle at G2/M phase.

Cholesterol Absorption (NPC1L1): Structurally analogous to Ezetimibe, specific spiro-

lactams inhibit the Niemann-Pick C1-Like 1 protein, disrupting cholesterol homeostasis in

tumor cells which require high lipid turnover.

Summary of Potency Data
Compound
Class

Substituent (R)
Target
Organism/Cell

IC50 / MIC Mechanism

Spiro-Azetidine 5-Nitro-2-furoyl
M. tuberculosis

(H37Rv)
0.4 µg/mL

Cell wall +

Radical stress

Bis-Spiro-Lactam Furan-2-yl
MCF-7 (Breast

Cancer)
12.5 µM

Tubulin

Polymerization

Inh.

Spiro-Indolinone Furan-2-yl
S. aureus

(MRSA)
32 µg/mL PBP2a Inhibition

Monocyclic Furan-2-yl
HepG2 (Liver

Cancer)
20 µg/mL

Apoptosis

Induction

Experimental Protocols
Protocol A: Synthesis of 3-chloro-4-(furan-2-yl)-1-
azaspiro[4.3]octan-2-one
A self-validating protocol for generating the core scaffold.
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Materials:

Furan-2-carboxaldehyde (10 mmol)

Cyclopentylamine (10 mmol)

Chloroacetyl chloride (12 mmol)

Triethylamine (Et3N) (25 mmol)

Anhydrous Dichloromethane (DCM)

Magnesium Sulfate (MgSO4)

Methodology:

Schiff Base Formation: Dissolve furan-2-carboxaldehyde and cyclopentylamine in 30 mL

anhydrous DCM. Stir at room temperature (RT) for 6 hours. Monitor by TLC (disappearance

of aldehyde spot).

Checkpoint: Isolate the imine by evaporation. Confirm structure via IR (C=N stretch ~1620

cm⁻¹).

Cycloaddition: Re-dissolve the crude imine in 50 mL dry DCM. Cool to 0°C in an ice bath.

Addition: Add Et3N. Then, add chloroacetyl chloride dropwise over 30 minutes. Crucial:

Maintain temperature <5°C to prevent polymerization.

Reaction: Allow the mixture to warm to RT and stir overnight (12-18h).

Workup: Wash the organic layer with NaHCO3 (sat. aq.), then water, then brine. Dry over

MgSO4.

Purification: Concentrate and purify via column chromatography (Ethyl Acetate:Hexane 1:4).

Validation:

IR: Look for sharp
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-lactam carbonyl peak at 1740–1760 cm⁻¹.

1H-NMR: Doublet for the

-lactam ring protons (H-3 and H-4) at

4.5–5.5 ppm.

Protocol B: In Vitro Tubulin Polymerization Assay
To verify the anticancer mechanism of action.

Methodology:

Preparation: Use a fluorescence-based tubulin polymerization kit (e.g., Cytoskeleton Inc.).

Keep all reagents at 4°C.

Incubation: Mix purified tubulin protein (>99%) with the test furan-spiro-lactam (at IC50

concentration) in G-PEM buffer containing GTP and DAPI (fluorophore).

Control: Use Paclitaxel (stabilizer) and Colchicine (depolymerizer) as positive controls.

Measurement: Transfer to a pre-warmed (37°C) 96-well plate. Read fluorescence (Ex 360

nm / Em 420 nm) every 60 seconds for 60 minutes.

Analysis: Plot Fluorescence vs. Time. A reduction in Vmax and final plateau compared to the

vehicle control indicates inhibition of polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2737927?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2737927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

